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In the context of fungal biology, particularly in Neurospora crassa, RCM-1 (also known as RCO-1) is a

protein that functions as part of a transcriptional corepressor complex.

¢ Biological Role and Function: RCM-1 partners with the protein Regulation of Conidiation-1 (RCO-1)
to form a corepressor complex [1]. This complex is recruited by specific transcription factors to
repress gene expression.
o In the circadian clock: It interacts transiently with the morning-specific repressor CSP1,
facilitating the rhythmic expression of evening-specific genes [2].
o In photoadaptation: The RCM-1/RCO-1 complex accumulates in nuclei and helps regulate the
expression of vivid (vvd), a gene involved in fine-tuning the fungus's response to light [1].
e Experimental Evidence: The validation of its role comes from genetic and molecular biology studies.
Its function is inferred from experiments showing that the complex it belongs to regulates specific
genes, rather than from quantitative data on its inhibition [1] [2].

RCM-1: A Small-Molecule Inhibitor in Biomedical
Research

In other research contexts, RCM-1 (Robert Costa Memorial drug-1) is a synthetic small molecule studied for
its therapeutic potential.
e Primary Target and Mechanism: RCM-1 is a potent inhibitor of the FOXM1 transcription factor [3]

[4]. It works by inhibiting FOXML1's nuclear localization, leading to its ubiquitination and degradation
by proteasomes [3]. Research also indicates it blocks the IL-13/STAT6 signaling pathway [4].
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e Experimental Data and Protocols: Its activity has been validated in various in vitro and in vivo
models. The table below summarizes key experimental findings.

Experimental Reported Findings on RCM-1 Key Experimental
Context Treatment Methodologies

| Cancer Models (e.g., rhabdomyosarcoma, melanoma, lung adenocarcinoma) [3] | ¢ Inhibited tumor cell
proliferation. « Increased cell cycle duration. « Reduced colony formation. « Inhibited tumor growth in mouse
models. ¢« Decreased FOXM1 protein and nuclear -catenin in tumors. | * Cell Proliferation Assays: Growth
curves measured with automated cell counters [3]. * Colony Formation Assay: Colonies fixed and stained
after 7 days; those with >50 cells counted [3]. « In Vivo Studies: 20 mg/kg RCM-1 delivered
intraperitoneally (IP) in mouse models; tumor volume measured with calipers [3]. | | Parasitic Infection
(Hymenolepis nana in mice) [4] | « Suppressed intestinal stem cell differentiation into tuft and goblet cells. ¢
Dampened type 2 cytokine secretion. « Impeded the host's capacity to eliminate the parasite. | * Animal
Model: C57BL/6J mice injected with 1.7 mg/kg RCM-1 IP for 7 days [4]. * Tissue Analysis:
Immunohistochemistry (IHC) and immunofluorescence (IF) to count specific cell types. Western blotting and

RT-gPCR to measure cytokine expression [4]. |

Signaling Pathways for the Small-Molecule RCM-1

The biological effects of the small-molecule RCM-1 are mediated through its action on key signaling

pathways. The diagrams below illustrate these mechanisms based on the search results.
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The provided search results do not contain sufficient detail to fully reconstruct the fungal RCM-1

corepressor pathway with high confidence for a detailed diagram.

Key Distinctions and Research Recommendations

Given the dual meanings of RCM-1, it is crucial to define your research context clearly.

¢ For Fungal Photobiology: The term "RCM-1 role validation" likely pertains to the protein
corepressor. The evidence for its role is primarily genetic and observational, showing its involvement
in light-responsive and circadian pathways [1] [2].

¢ For Cancer or Immunology Research: If your focus is on experimental data with an inhibitor, then
the small molecule is the relevant entity. Its role is validated through direct quantitative measures of
cell proliferation, gene expression, and protein levels in controlled experiments [3] [4].

To find more specific "photoadaptation role validation" data for the fungal RCM-1, I suggest you search for

the original research articles on platforms like PubMed using keywords such as "RCM-1 RCO-1
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Neurospora photoadaptation” or "vivid gene repression RCM-1."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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